![molecular formula C11H11F2N B2908534 3-(2,6-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine CAS No. 2287332-19-6](/img/structure/B2908534.png)
3-(2,6-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine
Description
“3-(2,6-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine” is a compound with the molecular formula C11H11F2N . It is a derivative of bicyclo[1.1.1]pentane (BCP), which has been extensively investigated for its applications in materials science as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, FRET sensors, and metal–organic frameworks . The BCP motif has also emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes .
Synthesis Analysis
The synthesis of BCP derivatives has been a topic of interest in recent years. One method involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry . This is reportedly the first method to convert the bicyclo[1.1.1]pentane skeleton to the bicyclo[3.1.1]heptane skeleton .Molecular Structure Analysis
The molecular structure of “3-(2,6-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine” consists of a bicyclo[1.1.1]pentane core with a 2,6-difluorophenyl group and an amine group attached . The bicyclo[1.1.1]pentane core adds three-dimensional character and saturation to compounds .Chemical Reactions Analysis
The chemical reactions involving BCP derivatives often involve the use of radical reactions . The BCP motif can be functionalized through various synthetic approaches, including carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes .Future Directions
The future directions for the study and application of BCP derivatives like “3-(2,6-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine” could involve further exploration of their potential as bioisosteres in drug discovery . Additionally, the development of more efficient and diverse synthetic methods for these compounds is a promising area of research .
properties
IUPAC Name |
3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2N/c12-7-2-1-3-8(13)9(7)10-4-11(14,5-10)6-10/h1-3H,4-6,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJNOKOHPZMQNII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)N)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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